molecular formula C10H10O2 B120730 4-Methoxycinnamaldehyde CAS No. 24680-50-0

4-Methoxycinnamaldehyde

Cat. No. B120730
CAS RN: 24680-50-0
M. Wt: 162.18 g/mol
InChI Key: AXCXHFKZHDEKTP-NSCUHMNNSA-N
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Description

4-Methoxycinnamaldehyde is a bioactive isolate of Agastache rugosa . It is an unconjugated aromatic aldehyde with a spicy, floral odor .


Molecular Structure Analysis

The molecular formula of 4-Methoxycinnamaldehyde is C10H10O2 . Its molecular weight is 162.1852 . The IUPAC name is (2E)-3-(4-Methoxyphenyl)prop-2-enal .


Physical And Chemical Properties Analysis

4-Methoxycinnamaldehyde is a solid compound . It has a molecular weight of 162.1852 . More specific physical and chemical properties are not provided in the search results.

Scientific Research Applications

Antioxidant Activity in Food Preservation

4-Methoxycinnamaldehyde has been identified as a compound with significant antioxidant properties . This makes it a potential candidate for use in food preservation, where it could help in prolonging the shelf life of food products by protecting them against oxidation, which leads to spoilage.

Pharmacological Applications: Anticancer Potential

Research has highlighted the anticancer potential of cinnamaldehyde and its congeners, including 4-Methoxycinnamaldehyde . It has been shown to induce apoptosis in cancer cells, suggesting its use as a therapeutic agent in cancer treatment.

Anti-inflammatory Applications

Studies have demonstrated the anti-inflammatory effects of 4-Methoxycinnamaldehyde derivatives, which could be beneficial in treating inflammation-related diseases . This application is particularly relevant in the development of new pharmaceuticals for chronic inflammatory conditions.

Organic Synthesis

4-Methoxycinnamaldehyde serves as an intermediate in organic synthesis, contributing to the production of various aromatic compounds . Its role in the synthesis of lignin, a complex plant polymer, is of particular interest in agricultural chemistry and bioenergy research.

Fragrance Industry

In the fragrance industry, 4-Methoxycinnamaldehyde is valued for its sweet, spicy, and floral characteristics, which can add depth and warmth to fragrances . It is used in the formulation of perfumes and scented products.

Biochemical Research: Anti-invasion Activity

This compound has shown promising results in inhibiting the invasion ability of cancer cells, particularly in cervical cancer research . It affects the expression of certain genes like MMP14, which are involved in the metastatic process.

Food Industry: Flavoring Agent

4-Methoxycinnamaldehyde is used as a flavoring agent in the food industry. It has been evaluated for its mutagenicity using structure-activity relationship tools, ensuring its safety as a food additive .

Cosmetic Industry: Ingredient Analysis

The cosmetic industry utilizes 4-Methoxycinnamaldehyde in various products. Its chemical properties are analyzed to ensure consumer safety, considering public health concerns related to cosmetic ingredients .

Mechanism of Action

Target of Action

4-Methoxycinnamaldehyde, an active constituent of Agastache rugosa, exhibits cytoprotective activity against the Respiratory Syncytial Virus (RSV) in human larynx carcinoma cell lines . RSV is a major cause of lower respiratory tract infections and hospital visits during infancy and childhood.

Mode of Action

It has been found to effectively inhibit the cytopathic effect of rsv . The cytopathic effect refers to structural changes in host cells that are caused by viral invasion. By inhibiting this effect, 4-Methoxycinnamaldehyde prevents the virus from causing damage to the cells.

Pharmacokinetics

It is known that the compound is soluble in organic solvents such as ethanol, ether, chloroform, and dichloromethane, but insoluble in water . This suggests that it may have good bioavailability when administered through certain routes and formulations.

Result of Action

The primary result of 4-Methoxycinnamaldehyde’s action is the inhibition of RSV-induced cytopathic effects in human larynx carcinoma cell lines . This means that it prevents the structural changes and damage that RSV typically causes in host cells, thereby helping to control diseases induced by RSV infection.

Safety and Hazards

4-Methoxycinnamaldehyde may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to avoid contact with skin and eyes . It should be used only in well-ventilated areas .

properties

IUPAC Name

(E)-3-(4-methoxyphenyl)prop-2-enal
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10O2/c1-12-10-6-4-9(5-7-10)3-2-8-11/h2-8H,1H3/b3-2+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AXCXHFKZHDEKTP-NSCUHMNNSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C=CC=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC=C(C=C1)/C=C/C=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID1044308
Record name (E)-4-Methoxycinnamaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID1044308
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

162.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Solid, White to yellowish crystals, spicy floral odour
Record name 3-(4-Methoxyphenyl)-2-propenal
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0032611
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.
Record name p-Methoxycinnamaldehyde
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/567/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Boiling Point

160.00 °C. @ 3.00 mm Hg
Record name 3-(4-Methoxyphenyl)-2-propenal
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0032611
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Solubility

insoluble in water; soluble in fats, moderately soluble (in ethanol)
Record name p-Methoxycinnamaldehyde
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/567/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Product Name

4-Methoxycinnamaldehyde

CAS RN

24680-50-0, 1963-36-6
Record name trans-4-Methoxycinnamaldehyde
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Record name 2-Propenal, 3-(4-methoxyphenyl)-
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Record name p-Methoxycinnamaldehyde
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Record name 24680-50-0
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Record name 4-Methoxycinnamaldehyde
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Record name 2-Propenal, 3-(4-methoxyphenyl)-
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Record name (E)-4-Methoxycinnamaldehyde
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Record name 4-methoxycinnamaldehyde
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.016.189
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Record name trans-4-Methoxycinnamaldehyde
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Record name P-METHOXYCINNAMALDEHYDE
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Record name 3-(4-Methoxyphenyl)-2-propenal
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0032611
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Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Melting Point

58 - 59 °C
Record name 3-(4-Methoxyphenyl)-2-propenal
Source Human Metabolome Database (HMDB)
URL http://www.hmdb.ca/metabolites/HMDB0032611
Description The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body.
Explanation HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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